Cas no 1262002-98-1 (3-Chloro-5-(4-fluoro-3-methoxyphenyl)phenol)

3-Chloro-5-(4-fluoro-3-methoxyphenyl)phenol is a halogenated phenolic compound featuring a chloro-substituted phenol core linked to a fluorinated methoxyphenyl group. This structure imparts unique electronic and steric properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both chloro and fluoro substituents enhances its reactivity in cross-coupling reactions, while the methoxy group contributes to solubility and stability. Its well-defined aromatic framework allows for precise functionalization, enabling applications in the development of bioactive molecules. The compound’s purity and consistent performance make it suitable for research and industrial-scale processes requiring high specificity.
3-Chloro-5-(4-fluoro-3-methoxyphenyl)phenol structure
1262002-98-1 structure
Product Name:3-Chloro-5-(4-fluoro-3-methoxyphenyl)phenol
CAS No:1262002-98-1
MF:C13H10ClFO2
MW:252.668706417084
MDL:MFCD18315605
CID:2768705
PubChem ID:53221341
Update Time:2025-05-20

3-Chloro-5-(4-fluoro-3-methoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-4'-fluoro-3'-methoxy[1,1'-biphenyl]-3-ol
    • 3-Chloro-5-(4-fluoro-3-methoxyphenyl)phenol, 95%
    • 3-CHLORO-5-(4-FLUORO-3-METHOXYPHENYL)PHENOL
    • DTXSID40685991
    • MFCD18315605
    • 1262002-98-1
    • 3-Chloro-5-(4-fluoro-3-methoxyphenyl)phenol
    • MDL: MFCD18315605
    • Inchi: 1S/C13H10ClFO2/c1-17-13-6-8(2-3-12(13)15)9-4-10(14)7-11(16)5-9/h2-7,16H,1H3
    • InChI Key: JOPATOSGWMHQBI-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1)C1C=CC(=C(C=1)OC)F)O

Computed Properties

  • Exact Mass: 252.0353354Da
  • Monoisotopic Mass: 252.0353354Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 29.5Ų

3-Chloro-5-(4-fluoro-3-methoxyphenyl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB321806-5 g
3-Chloro-5-(4-fluoro-3-methoxyphenyl)phenol, 95%; .
1262002-98-1 95%
5g
€1159.00 2023-04-26
abcr
AB321806-5g
3-Chloro-5-(4-fluoro-3-methoxyphenyl)phenol, 95%; .
1262002-98-1 95%
5g
€1159.00 2025-04-21

Additional information on 3-Chloro-5-(4-fluoro-3-methoxyphenyl)phenol

Comprehensive Overview of 3-Chloro-5-(4-fluoro-3-methoxyphenyl)phenol (CAS 1262002-98-1): Properties, Applications, and Research Insights

3-Chloro-5-(4-fluoro-3-methoxyphenyl)phenol (CAS 1262002-98-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This halogenated phenol derivative combines a chlorophenol core with a fluorinated methoxyphenyl substituent, offering distinct electronic and steric properties. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in designing kinase inhibitors and antimicrobial agents.

The compound's molecular architecture features a phenolic hydroxyl group at position 1, a chloro substituent at position 3, and a 4-fluoro-3-methoxyphenyl moiety at position 5. This arrangement creates opportunities for hydrogen bonding (via the phenol group) and lipophilic interactions (through the aromatic rings and halogen atoms), making it valuable for molecular recognition studies. Current literature suggests applications in developing targeted therapeutics for inflammatory diseases, with particular interest in its potential modulation of COX-2 enzyme activity.

From a synthetic chemistry perspective, CAS 1262002-98-1 serves as an important intermediate in multi-step organic syntheses. Its electron-withdrawing and electron-donating groups create polarized electronic environments that facilitate various coupling reactions. Recent publications highlight its use in Suzuki-Miyaura cross-coupling reactions to create biaryl structures common in many bioactive molecules. The compound's stability under physiological pH conditions makes it particularly interesting for medicinal chemistry applications.

Environmental scientists are examining the biodegradation pathways of such halogenated phenols, given increasing concerns about persistent organic pollutants. While 3-Chloro-5-(4-fluoro-3-methoxyphenyl)phenol itself shows moderate water solubility (approximately 15 mg/L at 25°C), its environmental fate depends largely on microbial degradation rates. Recent biodegradation studies using Pseudomonas strains show promising dehalogenation potential within 28-day incubation periods.

Analytical characterization of this compound typically involves HPLC-UV (retention time ~8.2 minutes on C18 columns with acetonitrile/water mobile phases) and GC-MS analysis (characteristic mass fragments at m/z 252 [M+], 237, and 209). The 1H NMR spectrum in DMSO-d6 shows distinctive aromatic proton signals between δ 6.8-7.4 ppm and a methoxy singlet at δ 3.85 ppm. These analytical signatures are crucial for quality control in commercial production.

Material science applications are emerging for CAS 1262002-98-1, particularly in developing photoactive polymers. The compound's conjugated system and halogen atoms enable interesting photophysical properties when incorporated into polymeric matrices. Recent patents describe its use in creating UV-absorbing coatings with enhanced weatherability for outdoor applications. The fluorine atom's inductive effects appear to improve the material's thermal stability compared to non-fluorinated analogs.

Regulatory status varies by region, but most jurisdictions classify 3-Chloro-5-(4-fluoro-3-methoxyphenyl)phenol as a research chemical without significant restrictions. However, researchers should consult current REACH and TSCA listings for compliance updates. The compound's LD50 in rodent studies (>2000 mg/kg orally) suggests low acute toxicity, though proper PPE (gloves, goggles) is recommended during handling due to potential eye irritation.

Future research directions likely include exploring its structure-activity relationships in drug design and optimizing synthetic routes for industrial-scale production. The growing demand for fluorinated pharmaceuticals (approximately 30% of new drug candidates contain fluorine) makes this compound particularly relevant. Additionally, its potential as a metabolite tracer in environmental studies warrants further investigation given the increasing scrutiny of halogenated organic compounds in ecosystems.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD